2-(cyclopentyloxy)-N-(2,2,2-trifluoroethyl)isonicotinamide

• IUPAC Name: 2-cyclopentyloxy-N-(2,2,2-trifluoroethyl)pyridine-4-carboxamide
• InChI: InChI=1S/C13H15F3N2O2/c14-13(15,16)8-18-12(19)9-5-6-17-11(7-9)20-10-3-1-2-4-10/h5-7,10H,1-4,8H2,(H,18,19)
• InChI Key: PATQPHFOUXFJFM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)OC2=NC=CC(=C2)C(=O)NCC(F)(F)F
• Molecular Formula: C13H15F3N2O2
• Molecular Weight: 288.27 g/mol

Description

The compound “2-(cyclopentyloxy)-N-(2,2,2-trifluoroethyl)isonicotinamide” is a complex organic molecule. It contains a cyclopentyl group (a five-membered ring), an isonicotinamide group (a pyridine ring with a carboxamide group), and a 2,2,2-trifluoroethyl group (a two-carbon chain with three fluorine atoms attached to the terminal carbon).

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as NMR spectroscopy or X-ray crystallography. Unfortunately, without specific data, I can’t provide a detailed analysis.

Chemical Reactions Analysis

The reactivity of this compound would depend on the functional groups present. For example, the amide group in isonicotinamide could potentially undergo hydrolysis or participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoroethyl group could increase the compound’s hydrophobicity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is intended to be a drug, its mechanism of action would depend on its interactions with biological targets.

Future Directions

Future research could involve studying the synthesis, properties, and potential applications of this compound. This could include exploring its reactivity, stability, and interactions with other molecules.